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Compound of Interest

Compound Name: Ethyl 2-bromopropionate-d3

Cat. No.: B15141156

For researchers, scientists, and professionals in drug development, the procurement of high-
quality deuterated compounds is a critical step in various stages of research and development.
This guide provides an in-depth overview of the commercial suppliers of Ethyl 2-
bromopropionate-d3 (CAS Number: 1398066-14-2), a deuterated analog of Ethyl 2-
bromopropionate. This document outlines key technical data, potential synthesis strategies,
and a workflow for sourcing this specific isotopically labeled compound.

Introduction to Ethyl 2-bromopropionate-d3

Ethyl 2-bromopropionate-d3 is a stable isotope-labeled compound where three hydrogen
atoms on the methyl group at the 3-position have been replaced with deuterium. This isotopic
substitution makes it a valuable tool in a variety of scientific applications, including:

o Pharmacokinetic Studies: Used as an internal standard in mass spectrometry-based
bioanalysis to accurately quantify the non-deuterated drug or its metabolites in biological
matrices.

o Metabolic Profiling: To trace the metabolic fate of the propionate moiety in drug candidates or
other bioactive molecules.

» Mechanistic Studies: To investigate reaction mechanisms where the C-H bond at the 3-
position is involved.

Commercial Suppliers and Product Specifications
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Several specialized chemical suppliers offer Ethyl 2-bromopropionate-d3. The table below

summarizes the key quantitative data from prominent vendors to facilitate a comparative

assessment for procurement.

= i Product Catalog Isotopic Chemical Available
upplier
S Name Number Purity Purity Quantities
Ethyl 2-
MedChemEx ) - - 1 mg, 5 mg,
bromopropion  HY-10705S Not specified Not specified
press 10 mg
ate-d3
Ethyl (£)-2-
CDN ez )
Bromopropio D-7390 99 atom % D Not specified 0.259,05¢g
Isotopes
nate-3,3,3-d3
Ethyl (£)-2-
LGC yl (£) | |
Bromopropio CDN-D-7390 99 atom % D min 98% 0.259,0.5¢g
Standards
nate-3,3,3-d3
Toronto Ethyl (£)-2- ) )
) Not readily N N Inquire for
Research Bromopropio ) Not specified Not specified )
] available details
Chemicals nate-3,3,3-d3

Note: Product specifications and availability are subject to change. It is recommended to

consult the supplier's website or contact them directly for the most current information. A

Certificate of Analysis (CoA) should be requested from the supplier to obtain detailed

information on purity and analytical methods used for quality control.

Experimental Protocols: A Plausible Synthesis

Route

While specific, detailed proprietary synthesis protocols from commercial suppliers are not

publicly available, a plausible method for the preparation of Ethyl 2-bromopropionate-d3 can

be adapted from established procedures for the synthesis of the non-deuterated analog. A

common approach involves the esterification of 2-bromopropionic acid. To introduce the

deuterium labels, one would start with a deuterated precursor.
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A potential synthetic route is the Hell-Volhard-Zelinsky bromination of propionic acid-d4
followed by esterification:

» Bromination of Propionic Acid-d4: Propionic acid-d4 (CD3CD2COOH) is reacted with
bromine (Br2) in the presence of a catalytic amount of phosphorus tribromide (PBr3). This
reaction selectively brominates the alpha-carbon, yielding 2-bromopropionic acid-d3
(CD3CH(Br)COOH).

« Esterification: The resulting 2-bromopropionic acid-d3 is then esterified with ethanol in the
presence of a strong acid catalyst, such as sulfuric acid (H2S04), to produce Ethyl 2-
bromopropionate-d3.

 Purification: The crude product is typically purified by distillation under reduced pressure to
yield the final high-purity product.

It is crucial to note that this is a generalized protocol and would require optimization of reaction
conditions, stoichiometry, and purification methods for successful implementation.

Sourcing Workflow

The process of sourcing a specialized chemical like Ethyl 2-bromopropionate-d3 involves
several key steps, from initial identification to final procurement. The following diagram
illustrates a typical workflow for researchers.

— 2. Supplier Evaluation -
1. Research & Identification PP 3. Procurement
—— -
‘Search Chemical Databases Identify Potential -
Visit Supplier Websites s S — =t Select Supplier SRR Place Purchase Order

(e.g., PubChem, SciFinder)

Click to download full resolution via product page

Figure 1: A generalized workflow for sourcing Ethyl 2-bromopropionate-d3.

This guide provides a foundational understanding for researchers and drug development
professionals seeking to source and utilize Ethyl 2-bromopropionate-d3. By carefully
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evaluating suppliers and understanding the technical specifications of the compound, scientists
can ensure the quality and reliability of their research materials.

 To cite this document: BenchChem. [Commercial Sourcing and Technical Guide for Ethyl 2-
bromopropionate-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141156#commercial-suppliers-of-ethyl-2-
bromopropionate-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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